Cas no 35869-74-0 (3,5-Dimethyl-4H-1,2,4-triazol-4-ol)

• Product name: 3,5-Dimethyl-4H-1,2,4-triazol-4-ol
• CAS No: 35869-74-0
• MF: C₄H₇N₃O
• MW: 113.117880105972
• CID: 2655394
• PubChem ID: 9989238

3,5-Dimethyl-4H-1,2,4-triazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3,5-dimethyl-1,2,4-triazole
• SCHEMBL15435124
• DTXSID10433663
• 35869-74-0
• 3,5-Dimethyl-4H-1,2,4-triazol-4-ol

• Inchi： InChI=1S/C4H7N3O/c1-3-5-6-4(2)7(3)8/h8H,1-2H3
• InChI Key： QPSOQJFXVRIXDK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 113.058911855Da
• Monoisotopic Mass: 113.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.9Ų